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Compound of Interest

Compound Name: 2,6-Dibromotoluene

Cat. No.: B1294787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2,6-
Dibromotoluene (CAS No. 69321-60-4). The information is intended for use by trained

professionals in research and development environments. This document synthesizes data

from safety data sheets (SDS), chemical databases, and established experimental protocols to

ensure safe laboratory practices.

Chemical and Physical Properties
2,6-Dibromotoluene is a halogenated aromatic hydrocarbon.[1][2] It is a colorless to pale

yellow liquid with a mild aromatic or slightly pungent odor.[1][2] It has poor solubility in water

but is soluble in common organic solvents like ethanol, acetone, and ether.[1][2]
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Property Value Reference

Molecular Formula C₇H₆Br₂ [1][2]

Molecular Weight 249.93 g/mol [1][3][4]

Appearance Colorless to pale yellow liquid [1][2]

Melting Point 2-6 °C [3][5][6]

Boiling Point 112-113 °C at 7 mmHg [3][5][6]

Density 1.812 g/cm³ [3][4][5]

Refractive Index 1.606 [3]

Solubility Sparingly soluble in water [1][2]

Hazard Identification and GHS Classification
2,6-Dibromotoluene is classified as a hazardous chemical. The primary hazards are skin and

eye irritation.[3][7][8]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Toxicological Information
Comprehensive quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50

(lethal concentration, 50%), for 2,6-Dibromotoluene is not readily available in the reviewed

literature. One supplier notes that acute toxicity information is not available.[3]
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For comparative purposes, data for a related compound, 4-Bromotoluene, is provided below.

This information should be used with caution as the toxicological properties of isomers can vary

significantly.

Compound Test Route Species Value Reference

4-

Bromotoluen

e

LD50 Oral Rat 1540 mg/kg [9]

4-

Bromotoluen

e

LD50 Oral Mouse 1860 mg/kg [9]

Symptoms of exposure to 2,6-Dibromotoluene may include:

Skin contact: Inflammation, itching, scaling, reddening, blistering, pain, or dryness.[3]

Eye contact: Redness, watering, itching, and potentially severe eye damage.[3]

Inhalation: Irritation of the lungs and respiratory system.[3]

Ingestion: Harmful if swallowed and may cause respiratory irritation.[1][2]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2,6-Dibromotoluene are

not publicly available. However, the following are summaries of standard OECD guidelines that

would be used to determine its skin and eye irritation potential.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Methodology:
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Animal Model: Healthy, young adult albino rabbits are typically used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal

is clipped.

Application: A 0.5 mL (for liquids) or 500 mg (for solids) dose of the test substance is applied

to a small area of the shaved skin under a gauze patch.

Exposure: The patch is left in place for a 4-hour exposure period.

Observation: After patch removal, the skin is examined for erythema (redness) and edema

(swelling) at 1, 24, 48, and 72 hours. Observations may continue for up to 14 days to assess

the reversibility of any effects.

Scoring: The severity of erythema and edema is scored using a standardized system (e.g.,

Draize scale). The scores are used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This guideline outlines the procedure for determining the potential of a substance to cause eye

irritation or corrosion.[1][5][7][8][10]

Methodology:

Animal Model: Healthy, young adult albino rabbits are the preferred species.[5][8]

Procedure: A single dose of the test substance is applied into the conjunctival sac of one eye

of the animal. The other eye serves as an untreated control.[1][5][10]

Initial Test: The test is initially performed on a single animal. If corrosive or severe irritant

effects are observed, no further testing is conducted.[1][5]

Confirmatory Test: If the initial test does not show severe effects, the response is confirmed

using up to two additional animals.[1][5][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[5] The observation period can extend up to 21 days to

assess the reversibility of the observed effects.[1][5][10]

Scoring: Lesions are scored according to a standardized system to determine the irritation

level. The use of topical anesthetics and systemic analgesics is recommended to minimize

animal distress.[5][8][10]

Safety and Handling Precautions
Engineering Controls

Work with 2,6-Dibromotoluene should be conducted in a well-ventilated area.[7][8]

Use a chemical fume hood to keep airborne concentrations low.[7]

Facilities must be equipped with an eyewash station and a safety shower.[7]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2,6-
Dibromotoluene.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact and

absorption. Halogenated

aromatic hydrocarbons can

penetrate some common glove

materials.[11][12]

Eye and Face Protection

Chemical safety goggles and a

face shield. Use eyewear

tested and approved under

appropriate government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[7][8]

To protect against splashes

that can cause serious eye

damage.[7]

Skin and Body Protection

A lab coat worn over long-

sleeved clothing and closed-

toe shoes. A chemical-resistant

apron is advised for larger

quantities or when there is a

high potential for splashing.[7]

To minimize skin exposure.[7]

Respiratory Protection

If a fume hood is not available

or if there is a risk of inhalation,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary. Respirator

selection should be based on

an assessment of respiratory

hazards in the workplace.[7][9]

To prevent inhalation of vapors

or mists.[7]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling.[7][10]
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Keep away from sources of ignition and incompatible substances such as oxidizing agents.

[7][8]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8]

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.[7][8]

Skin Contact

Immediately flush skin with running water for at

least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid

immediately.[7][8]

Eye Contact

Immediately flush open eyes with running water

for at least 15 minutes. Obtain medical aid

immediately.[7][8]

Ingestion

Do NOT induce vomiting without medical

advice. Rinse mouth with water. Never give

anything by mouth to an unconscious person.

Obtain medical aid immediately.[7][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[7]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and

hydrogen bromide may be generated by thermal decomposition or combustion.[7][8]

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[7][8]
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Accidental Release Measures
Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away. Ensure adequate ventilation and remove all sources of ignition.[7]

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[10]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it into a suitable, closed container for disposal.[7]

Disposal Considerations
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste. Follow all federal, state, and local regulations for the disposal of this substance and its

packaging.[7]

Visualized Workflows
The following diagrams illustrate key safety and logical workflows for handling 2,6-
Dibromotoluene.
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Chemical Risk Assessment Workflow

Start: New Protocol with 2,6-Dibromotoluene

1. Identify Hazards
(Skin/Eye Irritant)

2. Assess Risks
(Exposure routes, quantities)

3. Implement Controls

PPE Selection
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood, Eyewash)

Administrative Controls
(SOPs, Training)

4. Review and Monitor
(Periodically or with changes)

Protocol Change

Click to download full resolution via product page

Caption: A workflow for conducting a chemical risk assessment for 2,6-Dibromotoluene.
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Emergency Response for 2,6-Dibromotoluene Exposure

Exposure Occurs

Type of Exposure?

Skin Contact:
- Remove contaminated clothing

- Flush with water for 15 min

Skin

Eye Contact:
- Flush with water for 15 min

- Use eyewash station

Eye

Inhalation:
- Move to fresh air

- Provide oxygen if needed

Inhalation

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A flowchart for emergency response to personal exposure to 2,6-Dibromotoluene.
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OECD TG 405: Acute Eye Irritation Test Workflow

Start: Select Healthy Albino Rabbit

Initial Test:
Apply substance to one eye of a single animal

Observe for 24h
Corrosive/Severe Irritation?

Stop Test and Classify as Severe

Yes

Confirmatory Test:
Use up to two additional animals sequentially

No

Observe for up to 21 days
Score lesions (cornea, iris, conjunctiva)

Classify based on severity and reversibility of effects

Click to download full resolution via product page

Caption: A simplified workflow of the OECD Guideline 405 for acute eye irritation testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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